Cas no 2137791-01-4 (Heptane, 1-bromo-6,6-difluoro-2,2-dimethyl-)

Technical Introduction: Heptane, 1-bromo-6,6-difluoro-2,2-dimethyl-, is a halogenated hydrocarbon featuring a bromine substituent at the 1-position and two fluorine atoms at the 6-position, along with two methyl groups at the 2-position. This structure imparts unique reactivity, making it valuable as an intermediate in organic synthesis, particularly in the preparation of fluorinated compounds. The presence of both bromine and fluorine enhances its utility in cross-coupling reactions and nucleophilic substitutions. Its branched alkyl chain and difluoro substitution contribute to controlled steric and electronic effects, enabling selective transformations. The compound is typically handled under inert conditions due to its sensitivity. Suitable for research and industrial applications requiring tailored fluorinated building blocks.
Heptane, 1-bromo-6,6-difluoro-2,2-dimethyl- structure
2137791-01-4 structure
Product Name:Heptane, 1-bromo-6,6-difluoro-2,2-dimethyl-
CAS No:2137791-01-4
MF:C9H17BrF2
MW:243.13208937645
CID:5286295
Update Time:2025-06-07

Heptane, 1-bromo-6,6-difluoro-2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Heptane, 1-bromo-6,6-difluoro-2,2-dimethyl-
    • Inchi: 1S/C9H17BrF2/c1-8(2,7-10)5-4-6-9(3,11)12/h4-7H2,1-3H3
    • InChI Key: RSTCFSGEXPJIBE-UHFFFAOYSA-N
    • SMILES: C(Br)C(C)(C)CCCC(F)(F)C

Heptane, 1-bromo-6,6-difluoro-2,2-dimethyl- Pricemore >>

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